Tert-butyl 4-(2-bromoethyl)benzoate

• CAS No.: 149325-41-7
• Molecular Formula: C13H17BrO2
• Molecular Weight: 285.18 g/mol
• IUPAC Name: tert-butyl 4-(2-bromoethyl)benzoate
• InChI: InChI=1S/C13H17BrO2/c1-13(2,3)16-12(15)11-6-4-10(5-7-11)8-9-14/h4-7H,8-9H2,1-3H3
• InChI Key: CZUQCUGQLJSZOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(C=C1)CCBr

Description

Tert-butyl 4-(2-bromoethyl)benzoate is a useful research compound. Its molecular formula is C13H17BrO2 and its molecular weight is 285.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.16 g (21.59 mmol) of tetrabromomethane and 5.66 g (21.59 mmol) of triphenylphosphine are dissolved in 70 ml of THF with exclusion of oxygen and stirred at room temperature for 30 minutes. Then 3.2 g (14.4 mmol) of tert-butyl 4-(2-hydroxyethyl)benzoate, dissolved in 30 ml of THF, are added dropwise, and the reaction mixture is stirred at room temperature for 12 hours. After conversion is complete, the mixture is evaporated to dryness and the resulting residue is purified by flash chromatography on silica gel (mobile phase: cyclohexane/ethyl acetate 10:1). 3.9 g (13.7 mmol, 87% yield) of the title compound are obtained as a colourless oil.